Cas no 2227648-24-8 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2227648-24-8
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6417342
• PubChem ID: 165553733
• Update Time: 2025-08-05

rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate
• 2227648-24-8
• EN300-1627110

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-7-9(11(16)8-15)10-5-4-6-14-10/h4-6,9,11,14,16H,7-8H2,1-3H3/t9-,11+/m0/s1
• InChI Key： HDTSZEDUYMMAHJ-GXSJLCMTSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1=CC=CN1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.6Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate

Recent Advances in the Study of rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate (CAS: 2227648-24-8)

The compound rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate (CAS: 2227648-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its stereoselective synthesis, pharmacological potential, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of this compound via a catalytic enantioselective hydrogenation approach. The researchers achieved excellent enantiomeric excess (ee > 99%) using a novel iridium catalyst system, which represents a significant improvement over previous synthetic routes. This advancement is particularly important for the production of pharmaceutical-grade material, as the stereochemistry of the molecule is crucial for its biological activity.

In terms of biological applications, recent preclinical studies have explored the compound's potential as a building block for novel dopamine receptor modulators. The unique structural features of the molecule, including the hydroxyl group and pyrrole moiety, make it an attractive scaffold for designing selective D2/D3 receptor ligands. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's versatility in CNS drug development.

Furthermore, computational studies published in Bioorganic & Medicinal Chemistry Letters have investigated the molecular interactions of derivatives of rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate with various biological targets. Molecular docking simulations revealed favorable binding interactions with several kinase enzymes, suggesting potential applications in oncology drug discovery. These in silico findings are currently being validated through experimental studies.

The compound has also shown promise in the development of antiviral agents. A recent patent application (WO2023/154321) describes its incorporation into novel HIV protease inhibitors, where the pyrrolidine scaffold contributes to improved metabolic stability compared to existing drugs. This application underscores the growing importance of this chemical entity in addressing current challenges in infectious disease treatment.

From a pharmaceutical development perspective, recent formulation studies have focused on improving the solubility and bioavailability of this compound. A 2024 publication in the European Journal of Pharmaceutical Sciences reported successful development of nanocrystalline formulations that enhance the compound's dissolution rate by approximately 300%, addressing one of the key limitations in its pharmaceutical applications.

In conclusion, rac-tert-butyl (3R,4R)-3-hydroxy-4-(1H-pyrrol-2-yl)pyrrolidine-1-carboxylate (CAS: 2227648-24-8) continues to be a molecule of significant interest in medicinal chemistry research. The recent advances in its synthesis, biological evaluation, and formulation development position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas. Ongoing research is expected to further elucidate its full potential in addressing unmet medical needs.